Cas no 1368879-69-9 (3-4-chloro-3-(trifluoromethyl)phenyloxolane-2,5-dione)

• Product Name: 3-4-chloro-3-(trifluoromethyl)phenyloxolane-2,5-dione
• CAS No: 1368879-69-9
• MF: C₁₁H₆ClF₃O₃
• MW: 278.611752986908
• CID: 5903465
• PubChem ID: 133653062
• Update Time: 2025-05-21

3-4-chloro-3-(trifluoromethyl)phenyloxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-4-chloro-3-(trifluoromethyl)phenyloxolane-2,5-dione
• EN300-1930494
• 3-[4-chloro-3-(trifluoromethyl)phenyl]oxolane-2,5-dione
• 1368879-69-9

• Inchi： 1S/C11H6ClF3O3/c12-8-2-1-5(3-7(8)11(13,14)15)6-4-9(16)18-10(6)17/h1-3,6H,4H2
• InChI Key： WMTRPWUXBQBGFP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)C1C(=O)OC(C1)=O

Computed Properties

• Exact Mass: 277.9957562g/mol
• Monoisotopic Mass: 277.9957562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4Ų

Additional information on 3-4-chloro-3-(trifluoromethyl)phenyloxolane-2,5-dione

3-4-Chloro-3-(Trifluoromethyl)Phenyl Oxolane-2,5-Dione: A Comprehensive Overview

The compound 3-4-chloro-3-(trifluoromethyl)phenyloxolane-2,5-dione, identified by the CAS number 1368879-69-9, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxolane diones, which are known for their versatile properties and wide-ranging utility in modern chemistry. The structure of this compound is characterized by a chlorinated aromatic ring substituted with a trifluoromethyl group and fused to a cyclic diketone system, making it a unique entity in the realm of heterocyclic compounds.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened up new avenues for its application in drug discovery and material science. The presence of the trifluoromethyl group imparts significant electronic effects, enhancing the compound's stability and reactivity under various conditions.

One of the most promising applications of 3-4-chloro-3-(trifluoromethyl)phenyloxolane-2,5-dione lies in its role as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated its ability to participate in enantioselective reactions, making it a valuable tool in asymmetric synthesis. Furthermore, its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of advanced materials for flexible displays and sensors.

In terms of biological activity, studies have shown that this compound exhibits moderate inhibitory effects against certain enzymes associated with neurodegenerative diseases. This has sparked interest among pharmacologists who are exploring its potential as a lead compound for drug development. Additionally, its compatibility with green chemistry principles has made it a preferred choice for environmentally friendly synthetic processes.

The structural versatility of oxolane diones has also led to their use in polymer chemistry. By incorporating this compound into polymer backbones, scientists have created materials with enhanced thermal stability and mechanical strength. These polymers are being considered for use in high-performance applications such as aerospace components and advanced composites.

In conclusion, 3-4-chloro-3-(trifluoromethyl)phenyloxolane-2,5-dione stands out as a multifaceted compound with immense potential across diverse fields. Its unique structure, combined with recent breakthroughs in synthetic methods and application development, positions it as a key player in advancing modern chemical research. As ongoing studies continue to uncover new dimensions of its utility, this compound is poised to make significant contributions to both academic and industrial sectors.